![molecular formula C10H8BrN3O B1471655 1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde CAS No. 1503403-65-3](/img/structure/B1471655.png)
1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde
Overview
Description
The compound “1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde” is a derivative of 4-bromo-2-methylphenol and 2-(4-Bromo-2-methylphenyl)acetic acid . These compounds contain a bromine atom and a methyl group attached to a phenyl ring, similar to the compound you’re interested in .
Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its specific structure. Compounds containing bromine atoms, for example, tend to be denser than those without. The presence of an aldehyde group could also influence the compound’s reactivity .Scientific Research Applications
Antimicrobial and Antioxidant Activities
The research on 1,2,3-triazolyl derivatives, including compounds structurally related to 1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde, has highlighted their potential in the synthesis of new antimicrobial agents. A study by Bhat et al. (2016) synthesized a series of 1,2,3-triazolyl pyrazole derivatives, demonstrating broad-spectrum antimicrobial activities and moderate to good antioxidant activities. These compounds' effectiveness against bacterial and fungal strains suggests their potential in developing new antimicrobial agents (Bhat, Nagaraja, Kayarmar, Peethamber, & MohammedShafeeulla, 2016).
α-Glycosidase Inhibition
Another study focused on the crystal structures of various 1,2,3-triazole derivatives, including one with substantial α-glycosidase inhibition activity. This finding is significant for therapeutic applications, particularly in treating diseases like diabetes, where α-glycosidase inhibitors can play a crucial role (Gonzaga, Silva, Ferreira, Wardell, & Wardell, 2016).
Molecular Rearrangements
Molecular rearrangement studies of 1,2,3-triazole derivatives have provided insights into synthetic pathways that can lead to new compounds with potentially useful properties. L'abbé et al. (1990) explored the interconversion of structural isomers of 1-substituted-4-iminomethyl-1,2,3-triazoles, revealing methods for synthesizing 1-alkyl-1,2,3-triazole-4-carbaldehydes from phenyl derivatives. These studies contribute to the development of novel synthetic methods in organic chemistry (L'abbé, Bruynseels, Delbeke, & Toppet, 1990).
Homocysteine Detection in Biological Systems
A fluorescence probe based on 1,2,3-triazole derivatives was developed for highly selective and sensitive detection of homocysteine, an amino acid whose elevated levels are associated with cardiovascular diseases. This probe, showing excellent performance in living cells, highlights the application of 1,2,3-triazole derivatives in biochemical and medical research (Chu, Xie, Yue, Yue, Kong, Shi, & Feng, 2019).
Antimicrobial Activity Against Mycobacterium Tuberculosis
Research on N-substituted-phenyl-1,2,3-triazole derivatives, including structural analogs of the compound , has shown promising activity against Mycobacterium tuberculosis, the bacterium causing tuberculosis. This demonstrates the potential of 1,2,3-triazole derivatives in developing new treatments for infectious diseases (Costa, Boechat, Rangel, da Silva, de Souza, Rodrigues, Castro, Júnior, Lourenço, Wardell, & Ferreira, 2006).
Properties
IUPAC Name |
1-(4-bromo-2-methylphenyl)triazole-4-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrN3O/c1-7-4-8(11)2-3-10(7)14-5-9(6-15)12-13-14/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAZJMXNFVVMHGK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)N2C=C(N=N2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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